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Compound of Interest

Compound Name: NW16

Cat. No.: B15613197

This guide provides troubleshooting assistance and frequently asked questions for
researchers, scientists, and drug development professionals experiencing pump-down issues
with NW16 vacuum fittings.

Troubleshooting Guide

Q1: My vacuum system is pumping down slower than usual after making a new NW16
connection. What should | check first?

Al: A slow pump-down is often the first indication of a problem with a new connection. Before
proceeding to more complex diagnostics, perform these initial checks:

 Inspect the Connection: Visually examine the NW16 connection. Ensure the clamp is
properly seated around both flanges and that the flanges are parallel.

e Check for Obvious Contamination: Any visible dirt, debris, or fingerprints on the flange
sealing surfaces or the O-ring can compromise the seal.[1]

» Confirm Correct Assembly: Verify that a centering ring with an O-ring is in place between the
two flanges. The clamp should be tightened securely around the flanges.

Q2: I've checked the basics, but my system still won't reach the desired vacuum level. How can
| identify the source of the problem?

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15613197?utm_src=pdf-interest
https://www.benchchem.com/product/b15613197?utm_src=pdf-body
https://www.benchchem.com/product/b15613197?utm_src=pdf-body
https://www.benchchem.com/product/b15613197?utm_src=pdf-body
https://m.youtube.com/watch?v=7NRk9hVtlzA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

A2: If initial checks don't resolve the issue, you are likely dealing with a leak or a gas load
source. The problem can be categorized into one of three areas: a real leak, a virtual leak, or
outgassing.

Here is a systematic approach to isolate the problem:

No Leak Found

u Leak Found Real Leak
Identified

Q6: Check for Virtual Leak
Virtual Leaks Identified

Pump-down Issue Ql: Check Assembly | _Issue Persists
with NW16 Fitting & Contamination
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Caption: Troubleshooting workflow for NW16 pump-down issues.
Q3: How do | perform a rate-of-rise test, and what do the results tell me?

A3: A rate-of-rise (or pressure rise) test is a simple and effective way to determine the overall
gas load in your vacuum system. It helps to distinguish between a real leak and other gas
sources like outgassing.

For a detailed procedure, please refer to the "Experimental Protocols” section below.

Interpreting the results:
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e Linear Pressure Rise: A steady, linear increase in pressure over time is a strong indication of
a real leak. The rate of the pressure rise is proportional to the size of the leak.

o Decreasing Rate of Pressure Rise: If the pressure rises quickly at first and then slows down,
the primary gas load is likely from outgassing or a virtual leak.

Q4: | suspect a real leak. How do | find it?

A4: The most sensitive and common method for locating small leaks is helium leak detection.
This involves spraying a small amount of helium gas around the suspected leak site (in this
case, the NW16 fitting) while a mass spectrometer connected to your vacuum system monitors
for the presence of helium.

For a detailed procedure, see the "Experimental Protocols" section.

Q5: My rate-of-rise test was inconclusive, and a helium leak check didn't find anything. What's

next?

A5: If a real leak has been ruled out, the problem may lie with the NW16 components
themselves or a virtual leak.

 Inspect the O-ring: Carefully remove the clamp and centering ring and inspect the O-ring for
any nicks, scratches, or flattening (compression set). An O-ring with a visible compression
set may not seal effectively and should be replaced.

o Examine the Flange Surfaces: Look for any scratches or damage on the sealing surfaces of
the NW16 flanges. A damaged flange surface will prevent a proper seal.

o Check the Centering Ring: Ensure the centering ring is not bent or damaged.
Q6: What is a virtual leak, and how can it be related to my NW16 fitting?

A6: A virtual leak is a trapped volume of gas within the vacuum system that slowly escapes,
mimicking a real leak.[2][3][4][5] While less common with simple NW16 connections, they can
occur in more complex assemblies. For example, if a blind tapped hole for a screw is present
inside the vacuum chamber near the fitting, gas can be trapped in the threads.[5] Using vented
screws can help mitigate this issue.
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Q7: My pump-down is still slow, and | suspect outgassing. What can | do?

A7: Outgassing is the release of adsorbed gases (primarily water vapor) from the internal
surfaces of your vacuum chamber and components.

e Proper Cleaning: Ensure all components, including the NW16 fittings and O-rings, are
cleaned with appropriate solvents (like isopropyl alcohol) and are free of contaminants
before assembly.

o Material Selection: The choice of O-ring material can significantly impact outgassing rates.
Viton (FKM) generally has a lower outgassing rate than Buna-N (Nitrile).

» Bakeout: If your system is designed for it, baking the vacuum chamber and components can
significantly accelerate the removal of water vapor and other volatile substances, reducing
outgassing. A bakeout of Viton O-rings at 150-200°C for 4 hours can significantly reduce
their outgassing rate.[6]

Frequently Asked Questions (FAQSs)

Q8: What is the correct way to tighten an NW16 clamp?

A8: For standard wing-nut style clamps, they should be hand-tightened until metal-to-metal
contact is felt between the flanges and the centering ring.[7] It is important not to overtighten
the clamp, as this can damage the O-ring and cause a leak.[6][8] While a maximum torque of
70 inch-pounds has been suggested for some wing-nut clamps, hand-tightening is generally
sufficient.[2][7]

Q9: Can | reuse NW16 O-rings?

A9: While it is sometimes possible to reuse O-rings, it is generally not recommended for high-
vacuum applications. Each time an O-ring is compressed, it can develop a "compression set,"
which is a permanent deformation that can prevent it from sealing effectively in the future. If

you do reuse an O-ring, inspect it carefully for any signs of damage or deformation.

Q10: What is the difference between Viton and Buna-N O-rings for NW16 fittings?
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A10: The choice of O-ring material depends on your specific application, including temperature
and the level of vacuum required.

» Viton (FKM): Has a lower outgassing rate, a higher temperature resistance (up to 200°C),
and better chemical resistance compared to Buna-N.[9] It is generally the preferred choice
for high-vacuum applications.

e Buna-N (Nitrile): Is a more economical option and provides excellent sealing for many
general vacuum applications. However, it has a higher outgassing rate and a lower
temperature limit (around 120°C) than Viton.[9]

Q11: Can | use vacuum grease on my NW16 O-rings?

All: The use of vacuum grease on O-rings is a topic of debate. While it can sometimes help to
seal a scratched flange or an old O-ring, it can also trap contaminants and be a source of
outgassing, which can be problematic for high-vacuum and sensitive applications. If you do use
vacuum grease, apply a very thin, uniform layer. In general, a clean, properly assembled NW16
connection with a new O-ring should not require grease.[6]

Quantitative Data

The choice of O-ring material is critical for achieving a good vacuum. The following table
summarizes key properties of two common elastomer materials used in NW16 centering rings.

Property Viton® (FKM) Buna-N (Nitrile)
Typical Outgassing Rate (Torr- o ] i
) ~1 x 10~° (initial, unbaked) Higher than Viton
liter/cmz2-s)
Bakeout Temperature Up to 200°CJ[9] Up to 120°CJ[9]
Low-Temperature Limit -15°C[9] -30°C[9]
Helium Permeation Rate ]

) Higher Lower
(relative)
Water Vapor Outgassing Lower Higher
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Experimental Protocols

Rate-of-Rise (Pressure Rise) Test
This protocol is used to determine the total gas load in a vacuum system.

e Pump Down: Evacuate the vacuum system to its normal base pressure, or to a
predetermined pressure (e.g., 1 x 10~> Torr). Allow the pressure to stabilize.

« |solate the Chamber: Close the high-vacuum valve to isolate the vacuum chamber from the

pumping system.

» Monitor Pressure Rise: Record the pressure inside the chamber at regular intervals (e.qg.,
every 10 seconds) for a set period of time (e.g., 5-10 minutes).

o Plot the Data: Plot the pressure as a function of time.
e Analyze the Curve:
o A straight line indicates a real leak.

o A curve that flattens out over time suggests that outgassing is the dominant gas load.
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Rate-of-Rise Test Workflow

1. Pump Down to
Base Pressure

;

2. Isolate Chamber from Pump

:

3. Monitor Pressure vs. Time

:

4. Plot Pressure Data

:

5. Analyze the Curve

Result Interpretation

Linear Rise — Real Leak Curved Rise — Outgassing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Troubleshooting NW16
Fittings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613197#troubleshooting-pump-down-issues-with-
nw16-fittings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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